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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
synthesis, and reactivity of Indan-5-carbaldehyde (CAS No: 30084-91-4). The information is
intended for use by researchers, scientists, and professionals in the field of drug development
and chemical synthesis.

Core Chemical and Physical Properties

Indan-5-carbaldehyde, also known as 2,3-dihydro-1H-indene-5-carbaldehyde or 5-
formylindan, is an aromatic aldehyde featuring an indane bicyclic structure.[1][2][3] It presents
as a colorless to light yellow or colorless oily liquid.[1][4] Its core properties are summarized in
the table below.
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Property Value Source
Molecular Formula C10H100 [11[31[5][6]
Molecular Weight 146.19 g/mol [L1112][3][6][7]
Melting Point 255-257 °C [1114]

Boiling Point 262.3 °C at 760 mmHg|[5]

146.0-147.5 °C at 29 Torr[1][4]

) 1.122 g/cm3

Density , [1][5]
(Predicted/Calculated)

Flash Point 139.7 °C [5]
Refractive Index 1.61 [5]
Vapor Pressure 0.011 mmHg at 25 °C [5]
Water Solubility log10WS: -2.79 (Calculated) [7]
Octanol/Water Partition

. logPo/w: 1.988 (Calculated) [7]
Coefficient
Appearance Colorless to light yellow liquid [1114]
Storage Temperature 2-8°C, stored under nitrogen [1][4]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of Indan-5-
carbaldehyde. Key spectral data are outlined below.
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Spectroscopy Data Highlights Source
Spectra available in CCla

1H NMR [8]
solvent.

Vapor phase and neat
IR Spectra (capillary cell) spectra are [2][81[9]
available.

i Spectrum available in
UV-Vis Spectrum [8]
Methanol solvent.

] Standard non-polar: 1320;
Kovats Retention Index [2][7]
Standard polar: 2042.

Chemical Reactivity and Synthesis

Indan-5-carbaldehyde’s reactivity is primarily dictated by the aldehyde functional group
attached to the indane scaffold.

Key Reactions:

o Oxidation: The aldehyde group can be oxidized to form indan-5-carboxylic acid using strong
oxidizing agents like potassium permanganate.[10]

¢ Reduction: The aldehyde can be reduced to the corresponding alcohol, indan-5-methanal,
using reducing agents such as sodium borohydride or lithium aluminum hydride.[10]
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Key Reactions of Indan-5-carbaldehyde

Indan-5-carbaldehyde

Oxidation
(e.g., KMnO4)

Key Reactions of Indan-5-carbaldehyde

Reduction
e.g., NaBH4)

Key Reactjons of Indan-5-carbaldehyde

Indan-5-carboxylic Acid Indan-5-methanol

Click to download full resolution via product page

Caption: Key chemical transformations of Indan-5-carbaldehyde.

Synthesis Methods:

Indan-5-carbaldehyde can be synthesized via several routes:

e Vilsmeier-Haack Reaction: This method involves the formylation of indane at the 5th position
using N,N-dimethylformamide (DMF) and phosphorus oxychloride.[10]

» Oxidation of Indan-5-methanol: The oxidation of the corresponding primary alcohol, indan-5-
methanol, using oxidizing agents like pyridinium chlorochromate (PCC) or manganese

dioxide yields the aldehyde.[10]

o Formylation of Indane: A common laboratory-scale synthesis involves the reaction of indane

with a formylating agent in the presence of a Lewis acid.

The following protocol is based on the reaction of indane with 1,1-dichlorodimethyl ether in the

presence of tin tetrachloride.[4]

Materials:
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e Indane (15 g, 127 mmol)

e Anhydrous Dichloromethane (DCM, 150 mL)

 Tin Tetrachloride (SnCls, 50 g, 190 mmol, 1.5 equiv.)
e 1,1-Dichlorodimethyl ether (11.6 g, 127 mmol)

e Ice water

o Ether

e 5% aqueous HCI

» Saturated saline solution

Procedure:

Dissolve indane in anhydrous DCM under a nitrogen atmosphere.
e Cool the solution to -30 °C.

e Add tin tetrachloride to the cooled solution all at once.

e Slowly add 1,1-dichlorodimethyl ether dropwise.

o After 20 minutes of reaction, remove the cooling bath and allow the mixture to warm to room
temperature.

e Cool the reaction mixture to 0 °C and quench the reaction by adding 100 mL of ice water.
o Extract the mixture with ether (2 x 250 mL).

e Wash each extract sequentially with water (2 x 100 mL), 5% aqueous HCI (50 mL), and
saturated saline (2 x 100 mL).

o Combine the organic phases for further purification (e.g., drying and solvent evaporation).
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Synthesis Workflow for Indan-5-carbaldehyde
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Caption: Experimental workflow for the synthesis of Indan-5-carbaldehyde.
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Safety and Handling

Indan-5-carbaldehyde is associated with several hazards and requires careful handling.
Hazard Identification:[2]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

o Other Hazards: May form explosive peroxides; it is also a lachrymator (substance that
causes tears).[11]

Precautionary Measures and Handling:

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood.[11] Use explosion-proof electrical and ventilating equipment.[11]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[11]

o Handling: Avoid breathing vapors or mists. Wash skin thoroughly after handling.[11] Keep
away from heat, sparks, open flames, and hot surfaces.[11] Ground/bond container and
receiving equipment to prevent static discharge.[11]

« Storage: Store in a cool, dry, and well-ventilated place.[11] Keep the container tightly closed.
It is recommended to store under an inert atmosphere.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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